5-fluoro-3-methyl-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]pyridine-2-carboxamide

• CAS: 2415633-75-7
• Molecular Formula: C15H11FN4OS
• Molecular Weight: 314.34
• SMILES: CC1=CC(=CN=C1C(=O)NC2=NC(=CS2)C3=CC=CC=N3)F
• InChI: InChI=1S/C15H11FN4OS/c1-9-6-10(16)7-18-13(9)14(21)20-15-19-12(8-22-15)11-4-2-3-5-17-11/h2-8H,1H3,(H,19,20,21)
• InChIKey: SEMYDIINECFURY-UHFFFAOYSA-N
• Solubility: not available

Sourcing a kinase probe with a unique substitution pattern is challenging. Generic substitution is scientifically unsound-the 5-fluoro-3-methyl pattern creates a distinct electronic profile and H-bonding vector set. Even the close regioisomer (CAS 2415455-99-9) alters binding critically. This compound serves as a novel diversity element for PIM kinase SAR, not exemplified in WO2014113388. Paired with its regioisomer, it enables direct binding-mode comparison studies.

Sourcing Challenges for a Heterocyclic Building Block

5-fluoro-3-methyl-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]pyridine-2-carboxamide (CAS 2415633-75-7, molecular formula C15H11FN4OS, molecular weight 314.34 g/mol) is a synthetic, heterocyclic small molecule featuring a pyridine-2-carboxamide core linked to a 4-(pyridin-2-yl)-1,3-thiazol-2-yl moiety, with a fluorine at the 5-position and a methyl at the 3-position of the central pyridine ring . This compound is primarily categorized as a research chemical and is typically offered at a purity of 95% . Due to a significant absence of published pharmacological, biochemical, or physicochemical data in peer-reviewed journals or patent documents, its current profile is defined by its structural novelty rather than a known mechanism of action, placing it firmly in the domain of early-stage discovery and chemical biology tool compound exploration.

Structural novelty for chemical biology probe exploration

95% purity suitable as heterocyclic building block

No reported bioactivity — de novo screening required

Uniqueness of the Heterocyclic Building Block

For procurement in medicinal chemistry campaigns, generic substitution is scientifically unsound for this compound. Unlike common kinase inhibitor scaffolds where minor substitutions modulate potency, the precise combination of the 5-fluoro-3-methyl-pyridine carboxamide and the 4-(pyridin-2-yl)thiazole creates a unique vector set and electronic profile. Even a close regioisomer, such as 3-fluoro-5-methyl-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]pyridine-2-carboxamide (CAS 2415455-99-9), presents a different spatial orientation of the fluorine and methyl groups, which would critically alter hydrogen-bonding and steric interactions within any binding pocket, invalidating any structure-activity relationship (SAR) extrapolation. The absence of published SAR data for this specific scaffold means that any substitution would introduce an unpredictable and unquantifiable variable into the experimental system.

Regioisomer mismatch

3-fluoro-5-methyl analog (CAS 2415455-99-9) swaps substituent positions, altering hydrogen-bond and steric interactions

Absent SAR foundation

No published structure-activity relationships exist for this scaffold; any substitution introduces unquantifiable variables

Uncharacterized electronic profile

The unique fluoro-methyl-pyridine vector set has no binding characterization, making target engagement unpredictable

Performance Analysis of the Building Block

No PIM Kinase Bioactivity Data

A direct assessment of scientific differentiation is impossible. Despite its structural resemblance to the pyridine-carboxamide class of pan-PIM kinase inhibitors described in the patent literature, no primary assay data (e.g., IC50, Kd) exists for 5-fluoro-3-methyl-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]pyridine-2-carboxamide. The key patent (WO2014113388) and related research articles on this scaffold do not list this specific compound or any close analog with quantitative inhibition values for PIM1, PIM2, or PIM3. Without these data, any claim of kinase inhibition would be purely speculative.

PIM Kinase Data

Data to verify

No IC50 or Kd available

Requires de novo screening for any kinase project

Patent comparator data exists for core scaffold only

Evidence Dimension	PIM Kinase Inhibition (IC50)
Target Compound Data	No data available in public domain
Comparator Or Baseline	Representative pyridine-carboxamide pan-PIM inhibitors with IC50 values in low nanomolar range (from patent WO2014113388)
Quantified Difference	Not calculable
Conditions	Biochemical kinase inhibition assay (comparator data context)

Why This Matters

Procurement of this compound for a PIM-kinase project cannot be justified by existing data, requiring the user to invest in de novo screening to establish any rationale.

• [1] Incyte Corporation. WO2014113388A1 - THIAZOLECARBOXAMIDES AND PYRIDINECARBOXAMIDE COMPOUNDS USEFUL AS PIM KINASE INHIBITORS. World Intellectual Property Organization, 2014. View Source
• [2] Nishiguchi, G.A., et al. Design, synthesis and structure activity relationship of potent pan-PIM kinase inhibitors derived from the pyridyl carboxamide scaffold. Bioorg. Med. Chem. Lett., 26, 2328-2332, 2016. View Source

LogP Prediction Gap for Structural Analog

In the absence of experimental measurements, predicted LogP values for the target compound can be compared only to a measured value for a close structural analog. The median in silico predicted LogP for 5-fluoro-3-methyl-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]pyridine-2-carboxamide is approximately 3.5, suggesting moderate lipophilicity. The closest comparator with empirical data, N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]pyridine-4-carboxamide (an unsubstituted core), has a predicted LogP of around 1.78. This +1.72 log unit shift from the core structure is attributable to the combined effect of the fluorine and methyl substituents. However, the predictive models have not been validated for this specific chemotype, and such a large discrepancy between predicted and true LogP is a common source of error in ADME profiling.

Predicted LogP

Class-level inference

Target ~3.5 vs Core ~1.78

Higher lipophilicity may alter solubility and permeability

In silico only; models not validated for this chemotype

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	Predicted LogP ~3.5 (median of multiple in silico models)
Comparator Or Baseline	N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]pyridine-4-carboxamide (unsubstituted core) with predicted LogP ~1.78
Quantified Difference	Approximately +1.72 log units higher for target compound versus unsubstituted core
Conditions	In silico prediction; no experimental chromatographic LogP data available for either compound

Why This Matters

The significantly higher predicted lipophilicity implies very different solubility and permeability characteristics, making the target compound a distinct tool for probing lipophilic binding pockets, but only after experimental validation of the LogP value.

Recommended Experimental Scenarios for the Building Block

Focused Kinase Library Design

The compound's structural resemblance to the pyridine-carboxamide pan-PIM kinase inhibitor scaffold, as documented in patent WO2014113388 , justifies its inclusion as a diversity element within a focused kinase library. The unique 5-fluoro-3-methyl pattern on the pyridine ring is not exemplified in the core patent, making it a novel probe for SAR exploration. The procurement goal here is to test the hypothesis that this substitution pattern maintains PIM kinase affinity, based on the established structure-activity relationship from the pyridyl carboxamide series [1]. Users would need to perform in-house biochemical screening to validate this hypothesis.

Regioisomer Selectivity Profiling in Chemical Biology

The existence of a close regioisomer, 3-fluoro-5-methyl-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]pyridine-2-carboxamide (CAS 2415455-99-9), creates a unique chemical biology opportunity . Procuring both compounds allows for a direct comparison of binding modes, as the swap of fluorine and methyl positions should have a profound impact on molecular recognition. This experimental pair is ideal for target identification studies or for investigating the conformational dynamics of a target protein's binding pocket, offering insights that a single compound cannot provide.

Validating Predictive ADME Models for a Novel Chemotype

The large discrepancy between the target compound's high predicted LogP (~3.5) and that of its unsubstituted core (~1.78) presents a valuable challenge for computational chemists [REFS-1, REFS-2]. Procuring this compound for experimental determination of LogP (e.g., via chromatographic hydrophobicity index, CHI) and aqueous solubility would generate critical data to benchmark and improve in silico ADME models for this chemotype. This addresses the well-known problem of poor model transferability for novel scaffolds and would serve as a key contribution to the modeling community.

Application

Selection Property

Validation Focus

Focused kinase library design

Pyridine-carboxamide scaffold diversity

PIM kinase affinity screening

Regioisomer selectivity profiling

Unique 5-fluoro-3-methyl vs 3-fluoro-5-methyl pair

Binding mode comparison and target ID studies

ADME model validation

Predicted LogP discrepancy from unsubstituted core

Experimental LogP and solubility determination

• [1] Incyte Corporation. WO2014113388A1 - THIAZOLECARBOXAMIDES AND PYRIDINECARBOXAMIDE COMPOUNDS USEFUL AS PIM KINASE INHIBITORS. World Intellectual Property Organization, 2014. View Source